94-06-4

Phenol, 4-(1-methylbutyl)-

Usually In Stock

• CAS RN:
• 94-06-4

• Formula:
• C11H16O

• InChI:
• InChI=1S/C11H16O/c1-3-4-9(2)10-5-7-11(12)8-6-10/h5-9,12H,3-4H2,1-2H3

• InChIKey:
• JTHGIRIGZAGNOX-UHFFFAOYSA-N

• Phenol, 4-(1-methylbutyl)-, also known as Phenol, 4-(1-methylbutyl)-, is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.

1,4,5,6-Tetrahydropyridazine

• CAS RN:
• 694-06-4

• Formula:
• C4H8N2

• InChI:
• InChI=1S/C4H8N2/c1-2-4-6-5-3-1/h3,6H,1-2,4H2

• InChIKey:
• BGMLUCPALPKNOV-UHFFFAOYSA-N

• 1,4,5,6-Tetrahydropyridazine is a useful research compound. Its molecular formula is C4H8N2 and its molecular weight is 84.12 g/mol. The purity is usually 95%.

Triphenyllead bromide, 95%

In Stock

• CAS RN:
• 894-06-4

• Formula:
• C18H15BrPb

• InChI:
• InChI=1S/3C6H5.BrH.Pb/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1

• InChIKey:
• ZJLFYKFRSBDOTE-UHFFFAOYSA-M

• Triphenyllead bromide, 95% is a useful research compound. Its molecular formula is C18H15BrPb and its molecular weight is 518 g/mol. The purity is usually 95%.

1-Hydroxy-4-(4-nitrophenoxy)-2-naphthoic acid

In Stock

• CAS RN:
• 21894-06-4

• Formula:
• C17H11NO6

• InChI:
• InChI=1S/C17H11NO6/c19-16-13-4-2-1-3-12(13)15(9-14(16)17(20)21)24-11-7-5-10(6-8-11)18(22)23/h1-9,19H,(H,20,21)

• InChIKey:
• DBNQZGPCPCXGCX-UHFFFAOYSA-N

• 1-Hydroxy-4-(4-nitrophenoxy)-2-naphthoic acid is a useful research compound. Its molecular formula is C17H11NO6 and its molecular weight is 325.27 g/mol. The purity is usually 95%.

Ethyl 1-(cyanomethyl)-2-oxocyclohexane-1-carboxylate

Usually In Stock

• CAS RN:
• 42894-06-4

• Formula:
• C11H15NO3

• InChI:
• InChI=1S/C11H15NO3/c1-2-15-10(14)11(7-8-12)6-4-3-5-9(11)13/h2-7H2,1H3

• InChIKey:
• PMHFHSPCJVMCRY-UHFFFAOYSA-N

• Ethyl 1-(cyanomethyl)-2-oxocyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.245. The purity is usually 95%.

2-Piperidinoethyl phenylcarbamate

• CAS RN:
• 50594-06-4

• Formula:
• C14H21ClN2O2

• InChI:
• InChI=1S/C14H20N2O2.ClH/c17-14(15-13-7-3-1-4-8-13)18-12-11-16-9-5-2-6-10-16;/h1,3-4,7-8H,2,5-6,9-12H2,(H,15,17);1H

• InChIKey:
• LUZGNDRQUWIDJJ-UHFFFAOYSA-N

• 2-Piperidinoethyl phenylcarbamate, also known as 2-Piperidinoethyl phenylcarbamate, is a useful research compound. Its molecular formula is C14H21ClN2O2 and its molecular weight is 284.78 g/mol. The purity is usually 95%.

tert-butyl 6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

In Stock

• CAS RN:
• 165894-06-4

• Formula:
• C11H17N3O2

• InChI:
• InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)13-6-7-14-9(8-13)4-5-12-14/h4-5H,6-8H2,1-3H3

• InChIKey:
• DVXJIVBUWXAWHA-UHFFFAOYSA-N

• Tert-butyl 6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.

4'-Methoxy-3-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898794-06-4

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-22-18-9-7-16(8-10-18)19(21)17-6-4-5-15(13-17)14-20-11-2-3-12-20/h4-10,13H,2-3,11-12,14H2,1H3

• InChIKey:
• MRRDXGCFSJVULR-UHFFFAOYSA-N

• 4'-Methoxy-3-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

N-(2-(6-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-06-4

• Formula:
• C23H18ClF3N6O2S

• InChI:
• InChI=1S/C23H18ClF3N6O2S/c24-16-7-6-15(23(25,26)27)12-17(16)29-20(34)13-36-21-9-8-18-30-31-19(33(18)32-21)10-11-28-22(35)14-4-2-1-3-5-14/h1-9,12H,10-11,13H2,(H,28,35)(H,29,34)

• InChIKey:
• RXGZKQQSARFBFF-UHFFFAOYSA-N

• N-(2-(6-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H18ClF3N6O2S and its molecular weight is 534.94. The purity is usually 95%.

5-Methoxypyrazolo[1,5-A]pyridine

In Stock

• CAS RN:
• 877994-06-4

• Formula:
• C8H8N2O

• InChI:
• InChI=1S/C8H8N2O/c1-11-8-3-5-10-7(6-8)2-4-9-10/h2-6H,1H3

• InChIKey:
• BDHWRVFKEWFTIC-UHFFFAOYSA-N

• 5-Methoxypyrazolo[1,5-A]pyridine is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16. The purity is usually 95%.

Methyl 6-bromo-3-methoxypyrazine-2-carboxylate

In Stock

• CAS RN:
• 259794-06-4

• Formula:
• C7H7BrN2O3

• InChI:
• InChI=1S/C7H7BrN2O3/c1-12-6-5(7(11)13-2)10-4(8)3-9-6/h3H,1-2H3

• InChIKey:
• YWGAPWVOZUZZPK-UHFFFAOYSA-N

• Methyl 6-bromo-3-methoxypyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H7BrN2O3 and its molecular weight is 247.05 g/mol. The purity is usually 95%.

N,N-Diethyl-4-[hydroxy(3-methoxyphenyl)methyl]benzamide

Usually In Stock

• CAS RN:
• 186094-06-4

• Formula:
• C19H23NO3

• InChI:
• InChI=1S/C19H23NO3/c1-4-20(5-2)19(22)15-11-9-14(10-12-15)18(21)16-7-6-8-17(13-16)23-3/h6-13,18,21H,4-5H2,1-3H3

• InChIKey:
• OLCRRCZCYBBWQA-UHFFFAOYSA-N

• N,N-Diethyl-4-[hydroxy(3-methoxyphenyl)methyl]benzamide, also known as N,N-Diethyl-4-[hydroxy(3-methoxyphenyl)methyl]benzamide, is a useful research compound. Its molecular formula is C19H23NO3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.

2-({4-[(Propylamino)carbonyl]anilino}carbonyl)-benzoic acid

In Stock

• CAS RN:
• 940494-06-4

• Formula:
• C18H18N2O4

• InChI:
• InChI=1S/C18H18N2O4/c1-2-11-19-16(21)12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18(23)24/h3-10H,2,11H2,1H3,(H,19,21)(H,20,22)(H,23,24)

• InChIKey:
• QJIDTEOHQSAADO-UHFFFAOYSA-N

• 2-({4-[(Propylamino)carbonyl]anilino}carbonyl)-benzoic acid is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.3g/mol. The purity is usually 95%.

alpha-D-ribopyranose

• CAS RN:
• 115794-06-4

• Formula:
• C5H10O5

• InChI:
• InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5+/m1/s1

• InChIKey:
• SRBFZHDQGSBBOR-AIHAYLRMSA-N

• Alpha-D-ribopyranose is a D-ribopyranose with an alpha-configuration at the anomeric position. It is an enantiomer of an alpha-L-ribopyranose.

Dimethyl (1S,12S,14S,15R,27R)-8,14,23-trihydroxy-6,21-dimethyl-10,25-dioxo-3,13,18-trioxaheptacyclo[13.11.1.02,11.04,9.012,27.017,26.019,24]heptacosa-2(11),4,6,8,17(26),19,21,23-octaene-12,14-dicarboxylate

In Stock

• CAS RN:
• 571194-06-4

• Formula:
• C30H24O12

• InChI:
• InChI=1S/C30H24O12/c1-10-5-13(31)18-15(7-10)40-17-9-12-22-21(20(17)24(18)33)26-23(25(34)19-14(32)6-11(2)8-16(19)41-26)29(22,27(35)38-3)42-30(12,37)28(36)39-4/h5-8,12,21-22,31-32,37H,9H2,1-4H3/t12-,21-,22+,29+,30+/m1/s1

• InChIKey:
• RRGJMIUFDPLICY-JJEZGDBSSA-N

• Remisporine B is a polyketide and derivative of remisporine A that has been found in Penicillium and has immunosuppressant activity. It inhibits LPS- or concanavalin A-induced proliferation of isolated mouse splenic lymphocytes (IC50s = 30.1 and 32.4 µg/ml, respectively).
  
  

1-Fluoro-2-methyl-4-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-06-4

• Formula:
• C8H6Cl3FO

• InChI:
• InChI=1S/C8H6Cl3FO/c1-5-4-6(2-3-7(5)12)13-8(9,10)11/h2-4H,1H3

• InChIKey:
• SWISBDHIGTYQAF-UHFFFAOYSA-N

• 1-Fluoro-2-methyl-4-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C8H6Cl3FO and its molecular weight is 243.5 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1H-indole-2-carboxamide

In Stock

• CAS RN:
• 1797694-06-4

• Formula:
• C19H20N2O3

• InChI:
• InChI=1S/C19H20N2O3/c1-23-15-8-5-7-14(10-15)18(24-2)12-20-19(22)17-11-13-6-3-4-9-16(13)21-17/h3-11,18,21H,12H2,1-2H3,(H,20,22)

• InChIKey:
• YNCSVCMJPFSKQO-UHFFFAOYSA-N

• N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.38. The purity is usually 95%.

N-(3,4-dimethoxybenzyl)-4-(isobutylsulfonyl)piperidine-1-carboxamide

In Stock

• CAS RN:
• 1797894-06-4

• Formula:
• C19H30N2O5S

• InChI:
• InChI=1S/C19H30N2O5S/c1-14(2)13-27(23,24)16-7-9-21(10-8-16)19(22)20-12-15-5-6-17(25-3)18(11-15)26-4/h5-6,11,14,16H,7-10,12-13H2,1-4H3,(H,20,22)

• InChIKey:
• OGDARKMBXAWNPX-UHFFFAOYSA-N

• N-(3,4-dimethoxybenzyl)-4-(isobutylsulfonyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H30N2O5S and its molecular weight is 398.52. The purity is usually 95%.

Methyl 2-((6-isopropyl-2-oxo-1-phenyl-1,2-dihydropyridin-4-yl)amino)benzoate

In Stock

• CAS RN:
• 1831094-06-4

• Formula:
• C22H22N2O3

• InChI:
• InChI=1S/C22H22N2O3/c1-15(2)20-13-16(14-21(25)24(20)17-9-5-4-6-10-17)23-19-12-8-7-11-18(19)22(26)27-3/h4-15,23H,1-3H3

• InChIKey:
• ACHUQFYFZTUVHD-UHFFFAOYSA-N

• Methyl 2-((6-isopropyl-2-oxo-1-phenyl-1,2-dihydropyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.

Tert-butyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate

Usually In Stock

• CAS RN:
• 2248294-06-4

• Formula:
• C11H16N2O3

• InChI:
• InChI=1S/C11H16N2O3/c1-11(2,3)16-9(14)8-7(6-4-5-6)13-10(12)15-8/h6H,4-5H2,1-3H3,(H2,12,13)

• InChIKey:
• IXKJVHARUPCDOV-UHFFFAOYSA-N

• Tert-butyl 2-amino-4-cyclopropyl-1,3-oxazole-5-carboxylate is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26. The purity is usually 95%.

N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]propane-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379994-06-4

• Formula:
• C12H15NO3S2

• InChI:
• InChI=1S/C12H15NO3S2/c1-2-6-18(14,15)13-8-11-7-10(9-17-11)12-4-3-5-16-12/h3-5,7,9,13H,2,6,8H2,1H3

• InChIKey:
• OTAAGGDJDKUSSA-UHFFFAOYSA-N

• N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]propane-1-sulfonamide is a useful research compound. Its molecular formula is C12H15NO3S2 and its molecular weight is 285.38. The purity is usually 95%.

(2S)-2-Amino-3-(1H-pyrazol-4-yl)propanoic acid;dihydrochloride

In Stock

• CAS RN:
• 2418594-06-4

• Formula:
• C6H11Cl2N3O2

• InChI:
• InChI=1S/C6H9N3O2.2ClH/c7-5(6(10)11)1-4-2-8-9-3-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);2*1H/t5-;;/m0../s1

• InChIKey:
• XXTQKDWDNZJAND-XRIGFGBMSA-N

• (2S)-2-Amino-3-(1H-pyrazol-4-yl)propanoic acid;dihydrochloride is a useful research compound. Its molecular formula is C6H11Cl2N3O2 and its molecular weight is 228.07. The purity is usually 95%.

Ir(fppz)2(dfbdp) , Bis(3-trifluoroMethyl-5-(2-pyridyl)pyrazole

Usually In Stock

• CAS RN:
• 1234694-06-4

• Formula:
• C9H15N3O

• Ir(fppz)2(dfbdp) , Bis(3-trifluoroMethyl-5-(2-pyridyl)pyrazole is a useful research compound. Its molecular formula is C9H15N3O. The purity is usually 95%.